Cas no 139035-73-7 (1,4-Benzenediol, 2-(1,1-dimethylethyl)-6-(methylthio)-)

• Product Name: 1,4-Benzenediol, 2-(1,1-dimethylethyl)-6-(methylthio)-
• CAS No: 139035-73-7
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 1259533
• Update Time: 2024-08-04

1,4-Benzenediol, 2-(1,1-dimethylethyl)-6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-(1,1-dimethylethyl)-6-(methylthio)-

• Inchi： 1S/C11H16O2S/c1-11(2,3)8-5-7(12)6-9(14-4)10(8)13/h5-6,12-13H,1-4H3
• InChI Key： CUWFHTRAPBYNAM-UHFFFAOYSA-N
• SMILES： C1(O)=C(SC)C=C(O)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 212.08718

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 323.3±42.0 °C(Predicted)
• PSA: 40.46
• pka: 10.33±0.23(Predicted)